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Compound of Interest

Compound Name:
(5-Bromo-2-

(trifluoromethyl)phenyl)methanol

Cat. No.: B1474315 Get Quote

An In-Depth Technical Guide to (5-bromo-2-(trifluoromethyl)phenyl)methanol

Executive Summary: This document provides a comprehensive technical overview of (5-
bromo-2-(trifluoromethyl)phenyl)methanol, a key fluorinated building block in modern

medicinal chemistry. We will delve into its physicochemical properties, logical synthetic

pathways, and critical role as a molecular scaffold in the development of novel therapeutic

agents. This guide is intended for researchers, chemists, and drug development professionals,

offering field-proven insights into its application, characterization, and strategic value in

pharmaceutical research and development.

Core Compound Identification and Properties
(5-bromo-2-(trifluoromethyl)phenyl)methanol, also known by its synonym 5-Bromo-2-

(trifluoromethyl)benzyl alcohol, is a halogenated and fluorinated organic compound increasingly

utilized as an intermediate in the synthesis of complex pharmaceutical molecules.[1][2] Its

structure incorporates three key functional motifs: a benzyl alcohol, a bromine atom, and a

trifluoromethyl group. This unique combination makes it a versatile reagent for introducing a

trifluoromethylphenyl moiety into target structures.

The trifluoromethyl (CF3) group is particularly significant in drug design. Its strong electron-

withdrawing nature and high lipophilicity can profoundly influence a molecule's pharmacokinetic

and pharmacodynamic properties.[3] The CF3 group can enhance metabolic stability by

blocking sites susceptible to oxidative metabolism, increase binding affinity to biological targets,
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and improve membrane permeability.[3] The bromine atom serves as a convenient synthetic

handle, enabling a wide range of cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-

Hartwig) for further molecular elaboration.

Chemical Structure
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Caption: Workflow for the synthesis of the target compound via reduction.

Applications in Drug Discovery
The primary value of (5-bromo-2-(trifluoromethyl)phenyl)methanol lies in its role as a

versatile building block for constructing more complex drug candidates. [4]Its utility stems from

the strategic placement of its functional groups.

The Trifluoromethyl Group in Medicinal Chemistry
The trifluoromethyl group is one of the most important substituents in modern drug design.

[3]Its incorporation can lead to:

Increased Lipophilicity: With a Hansch π value of +0.88, the CF3 group enhances a

molecule's ability to cross lipid membranes, which can be critical for bioavailability and

reaching intracellular targets. [3]* Metabolic Stability: The carbon-fluorine bond is

exceptionally strong, making the CF3 group highly resistant to metabolic degradation (e.g.,

P450 oxidation). This can increase a drug's half-life and reduce patient dosage. [3]* Altered

Acidity/Basicity: The potent electron-withdrawing effect of the CF3 group can significantly

lower the pKa of nearby acidic or basic centers, which can be tuned to optimize target

binding or solubility.
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Enhanced Binding Affinity: The CF3 group can engage in unique interactions with protein

targets, including dipole-dipole interactions and favorable hydrophobic contacts, thereby

increasing the potency of the drug candidate.

The Bromo and Alcohol Groups as Synthetic Levers
While the CF3 group provides desirable physicochemical properties, the bromo and alcohol

functionalities provide the synthetic handles for molecular elaboration.

Role as a Scaffold in Library Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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